Cas no 87081-52-5 (Ethyl 4-Amino-3-hydroxybenzoate)
Ethyl 4-Amino-3-hydroxybenzoate is a benzoate derivative characterized by the presence of both amino and hydroxyl functional groups on the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, serving as a building block for the preparation of more complex molecules. The ethyl ester group enhances solubility in organic solvents, facilitating its use in various chemical reactions. Its dual functionalization allows for selective modifications, making it valuable in the development of dyes, agrochemicals, and bioactive compounds. The product is typically supplied as a high-purity solid, ensuring consistency in research and industrial applications.
87081-52-5 structure
Product Name:Ethyl 4-Amino-3-hydroxybenzoate
CAS No:87081-52-5
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD01320538
CID:708706
PubChem ID:12784565
Update Time:2025-06-07
Ethyl 4-Amino-3-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-amino-3-hydroxy-, ethyl ester
- ethyl 4-amino-3-hydroxybenzoate
- 4-AMINO-3-HYDROXYBENZOIC ACID ETHYL ESTER 97%
- Benzoic acid, 4-aMino-3-hydroxy-, ethyl ester
- Ethyl a-Amino-3-hydroxybenzoate
- Z594210704
- CS-0261606
- DB-342772
- DTXSID80509783
- 87081-52-5
- 4-Amino-3-hydroxy-benzoic Acid Ethyl Ester; 4-Amino-3-hydroxybenzoic Acid Ethyl Ester
- 4-AMINO-3-HYDROXYBENZOIC ACID ETHYL ESTER
- EN300-79206
- CCG-306045
- TS-02530
- F87525
- AKOS010053630
- ethyl4-amino-3-hydroxybenzoate
- MFCD01320538
- SCHEMBL6471721
- Ethyl 4-Amino-3-hydroxybenzoate
-
- MDL: MFCD01320538
- Inchi: 1S/C9H11NO3/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5,11H,2,10H2,1H3
- InChI Key: SVLMEEHRAATUJY-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=C(N)C(O)=C1
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- Density: 1.253±0.06 g/cm3(Predicted)
- Melting Point: 90-94 °C
- Boiling Point: 370.6±27.0 °C(Predicted)
- Solubility: Soluble in DMSO (a little) \ methanol (a little)
- pka: 8.99±0.10(Predicted)
Ethyl 4-Amino-3-hydroxybenzoate Security Information
- Storage Condition:Hygroscopic, Refrigerator, under inert atmosphere
Ethyl 4-Amino-3-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E898320-1g |
Ethyl 4-Amino-3-hydroxybenzoate |
87081-52-5 | 1g |
$ 181.00 | 2023-09-07 | ||
| TRC | E898320-10 g |
Ethyl 4-Amino-3-hydroxybenzoate |
87081-52-5 | 10g |
$ 945.00 | 2022-01-08 | ||
| Alichem | A019094395-5g |
Ethyl a-Amino-3-hydroxybenzoate |
87081-52-5 | 95% | 5g |
$865.08 | 2023-08-31 | |
| Apollo Scientific | OR110305-1g |
Ethyl 4-amino-3-hydroxybenzoate |
87081-52-5 | 1g |
£41.00 | 2025-02-19 | ||
| TRC | E898320-10g |
Ethyl 4-Amino-3-hydroxybenzoate |
87081-52-5 | 10g |
$ 1154.00 | 2023-09-07 | ||
| TRC | E898320-10000mg |
Ethyl 4-Amino-3-hydroxybenzoate |
87081-52-5 | 10g |
$1154.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1260479-5g |
Ethyl 4-Amino-3-hydroxybenzoate |
87081-52-5 | 95% | 5g |
$270 | 2023-05-17 | |
| Enamine | EN300-79206-0.05g |
ethyl 4-amino-3-hydroxybenzoate |
87081-52-5 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-79206-0.1g |
ethyl 4-amino-3-hydroxybenzoate |
87081-52-5 | 95.0% | 0.1g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-79206-0.25g |
ethyl 4-amino-3-hydroxybenzoate |
87081-52-5 | 95.0% | 0.25g |
$19.0 | 2025-03-21 |
Ethyl 4-Amino-3-hydroxybenzoate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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